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p53 (149-157)
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Description
Cellular tumor antigen p53
Scientific Research Applications
p53 Gene Mutations and Cancer
- p53 Mutations in Human Cancers: The p53 gene, often mutated in human cancers, plays a crucial role in tumorigenesis. Studies have identified numerous p53 mutations across various cancer types, providing insights into cancer etiology and pathogenesis. These mutations, particularly in the p53 (149-157) region, are pivotal in understanding the molecular mechanisms underlying cancer development (Hollstein et al., 1996).
p53's Role in Tumor Suppression
- Tumor Suppression Function of p53: The p53 protein, acting as a tumor suppressor, regulates cell proliferation and apoptosis. Mutations in the p53 (149-157) region can lead to the loss of tumor suppressor functions, contributing significantly to the development of various cancers (Chang et al., 1993).
p53 in Breast Cancer Research
- p53 Expression in Breast Cancer: Research has shown that p53 mutations are common in breast cancer. These mutations, including those in the p53 (149-157) segment, impact the normal functions of p53, such as DNA replication and cell cycle control, playing a significant role in breast cancer development (Harris, 1992).
p53 and Immune Response
- p53 in Adoptive T-cell Immunotherapy: Studies have explored the potential of targeting p53 for adoptive T-cell immunotherapy. The p53 (149-157) region, specifically, is crucial for developing therapies that harness the body's immune response to fight cancer (Mccarty et al., 1998).
p53 in Clinical Oncology
- Clinical Implications of p53: The p53 gene, particularly mutations in regions like p53 (149-157), has significant implications in clinical oncology. Its role in tumor development and progression can aid in diagnosing, prognosing, and designing treatment protocols for cancer patients (Chang et al., 1995).
Properties
sequence |
SLPPPGTRV |
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source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Cellular tumor antigen p53 (149-157); p53 (149-157) |
Origin of Product |
United States |
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